Cas no 15438-65-0 (Carbamic acid,N-(hydroxymethyl)-, methyl ester)

• Product Name: Carbamic acid,N-(hydroxymethyl)-, methyl ester
• CAS No: 15438-65-0
• MF: C₃H₇NO₃
• MW: 105.092581033707
• CID: 156564
• PubChem ID: 84909
• Update Time: 2025-04-19

Carbamic acid,N-(hydroxymethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(hydroxymethyl)-, methyl ester
• methyl (hydroxymethyl)-carbamate
• EINECS 239-449-4
• methyl N-(hydroxymethyl)carbamate
• SCHEMBL606069
• DTXSID7065885
• methyl (hydroxymethyl)carbamate
• D4N7NA3F7X
• Carbamic acid, (hydroxymethyl)-, methyl ester
• methylol methyl carbamate
• NS00025015
• Carbamic acid, N-(hydroxymethyl)-, methyl ester
• Carbamic acid, (hydroxymethyl)-,methyl ester
• UNII-D4N7NA3F7X
• 15438-65-0

• Inchi： 1S/C3H7NO3/c1-7-3(6)4-2-5/h5H,2H2,1H3,(H,4,6)
• InChI Key： QLIOROOVARTAMQ-UHFFFAOYSA-N
• SMILES： O(C)C(NCO)=O

Computed Properties

• Exact Mass: 105.04261
• Monoisotopic Mass: 105.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 63.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56